Cas no 1189877-72-2 (JXSJBGJIGXNWCI-LIJFRPJRSA-N)

• Product Name: JXSJBGJIGXNWCI-LIJFRPJRSA-N
• CAS No: 1189877-72-2
• MF: C₁₀H₁₃D₆O₆PS₂
• MW: 336.39
• CID: 1058166
• PubChem ID: 45039675
• Update Time: 2025-06-06

JXSJBGJIGXNWCI-LIJFRPJRSA-N Chemical and Physical Properties

Names and Identifiers

• Malathion-d6 (dimethyl-d6)
• Malathion-d6
• Malathion-d6 (dimethyl-d6)100µg
• Malathion D6 (dimethyl D6)
• Malathion D6 (dimethyl D6) 100 microg/mL in Cyclohexane
• diethyl 2-[bis(trideuteriomethoxy)phosphinothioylsulfanyl]butanedioate
• CID 45039675
• JXSJBGJIGXNWCI-LIJFRPJRSA-N
• DTXSID601339971
• 1ST20168D6
• 1189877-72-2
• Diethyl 2-({bis[(2H3)methyloxy]phosphorothioyl}sulfanyl)succinate
• Malathion D6 100 microg/mL in Acetonitrile
• F91100
• [(Dimethoxy-d6-phosphinothioyl)thio]butanedioic Acid Diethyl Ester
• Malathion (dimethyl-D6)
• Carbofos-d6

• Inchi： 1S/C10H19O6PS2/c1-5-15-9(11)7-8(10(12)16-6-2)19-17(18,13-3)14-4/h8H,5-7H2,1-4H3/i3D3,4D3
• InChI Key： JXSJBGJIGXNWCI-LIJFRPJRSA-N
• SMILES： S(C(C(=O)OCC)CC(=O)OCC)P(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S

Computed Properties

• Exact Mass: 336.07372814g/mol
• Monoisotopic Mass: 336.07372814g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128

Experimental Properties

• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)

JXSJBGJIGXNWCI-LIJFRPJRSA-N Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on JXSJBGJIGXNWCI-LIJFRPJRSA-N

Comprehensive Analysis of CAS No 1189877-72-2 and Its Key Applications in Modern Research

The compound identified by CAS No 1189877-72-2, also referenced under the product name JXSJBGJIGXNWCI-LIJFRPJRSA-N, has garnered significant attention in scientific and industrial research due to its unique structural properties and versatile applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in fields such as drug discovery, material science, and biotechnology. With increasing interest in sustainable chemistry and precision medicine, this compound is poised to address critical challenges in these domains.

One of the most searched questions regarding CAS No 1189877-72-2 revolves around its mechanism of action and potential therapeutic benefits. Researchers have highlighted its ability to modulate specific biochemical pathways, making it a candidate for targeted therapies. For instance, its interaction with enzyme inhibitors has been explored in recent studies, aligning with the growing demand for personalized medicine solutions. Additionally, its stability under varying pH conditions makes it suitable for drug formulation and delivery systems.

From a material science perspective, JXSJBGJIGXNWCI-LIJFRPJRSA-N exhibits remarkable thermal and electrical properties, sparking interest in nanotechnology applications. Its compatibility with polymers and composite materials has been tested for use in flexible electronics and energy storage devices. These attributes resonate with current trends in green energy and eco-friendly manufacturing, topics frequently searched by engineers and environmental scientists.

The synthesis of CAS No 1189877-72-2 involves a multi-step process that emphasizes atom economy and reduced waste, aligning with the principles of green chemistry. Recent advancements in catalytic methods have improved yield efficiency, addressing common queries about cost-effective production. Furthermore, its scalability has been demonstrated in pilot studies, making it a viable option for industrial applications.

In the realm of biotechnology, JXSJBGJIGXNWCI-LIJFRPJRSA-N has shown promise as a molecular probe for imaging and diagnostics. Its fluorescence properties are being harnessed for real-time monitoring of cellular processes, a topic of high interest in cancer research and neuroscience. This aligns with the surge in searches for non-invasive diagnostic tools and high-resolution imaging techniques.

Safety and regulatory compliance are critical aspects of any chemical compound. CAS No 1189877-72-2 has undergone rigorous toxicity testing, with results indicating low environmental persistence and minimal bioaccumulation risks. These findings cater to the increasing public concern about chemical safety and sustainable practices, frequently searched topics in academic and regulatory circles.

In conclusion, CAS No 1189877-72-2 and its product name JXSJBGJIGXNWCI-LIJFRPJRSA-N represent a convergence of innovation and practicality across multiple disciplines. Its applications in healthcare, advanced materials, and environmental science underscore its relevance in addressing contemporary challenges. As research progresses, this compound is expected to unlock new possibilities, further solidifying its position in the scientific community.